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Compound of Interest

Compound Name: Vinyl pivalate

Cat. No.: B147603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of research-grade vinyl
pivalate, its commercial suppliers, key quality attributes, and its application in polymer

synthesis. This document is intended to serve as a valuable resource for researchers and

professionals in drug development and materials science who utilize vinyl pivalate in their

work.

Introduction to Vinyl Pivalate
Vinyl pivalate (also known as vinyl trimethylacetate) is the ester of pivalic acid and vinyl

alcohol.[1] It is a key monomer in the synthesis of various polymers and copolymers.[1] Its

bulky tert-butyl group imparts unique properties to the resulting polymers, such as enhanced

thermal stability and resistance to hydrolysis.[1] In the realm of pharmaceutical and biomedical

research, polymers derived from vinyl pivalate, particularly poly(vinyl alcohol) (PVA), are

explored for applications in drug delivery systems and as functional excipients.[2][3] Research-

grade vinyl pivalate is typically supplied with an inhibitor, such as hydroquinone (HQ), to

prevent spontaneous polymerization during storage.

Commercial Suppliers and Product Specifications
Several chemical suppliers offer research-grade vinyl pivalate, generally with a purity of 99%

or higher. Below is a comparative summary of the product specifications from prominent
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suppliers. Please note that lot-specific data can be obtained from the Certificate of Analysis

(CoA) provided by the supplier at the time of purchase.[4]

Supplier
Product

Name
Purity

CAS

Number

Molecular

Weight (

g/mol )

Inhibitor

Sigma-

Aldrich
Vinyl pivalate 99% 3377-92-2 128.17

Hydroquinon

e

TCI America

Vinyl Pivalate

(stabilized

with HQ)

≥99.0% (GC) 3377-92-2 128.17
Hydroquinon

e[5]

Santa Cruz

Biotechnolog

y

Vinyl Pivalate

(stabilized

with HQ)

- 3377-92-2 128.17
Hydroquinon

e[4]

Alfa Aesar

Vinyl pivalate,

99%, stab.

with

hydroquinone

99% 3377-92-2 128.17
Hydroquinon

e

Chem-Impex

International
Vinyl pivalate ≥99% 3377-92-2 128.17 -

Note: This table is a summary of publicly available data and may not reflect the most current

specifications. Researchers should always consult the supplier's documentation for the most

accurate information.

Physicochemical Properties
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Property Value Reference

Appearance Colorless liquid [3]

Boiling Point 110 °C (lit.) [2]

Density 0.866 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.405 (lit.) [2]

Flash Point 10 °C (50 °F) - closed cup

Solubility Soluble in methanol. [3]

Experimental Protocols: Synthesis of Poly(vinyl
pivalate) via RAFT Polymerization
Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is a versatile method

for synthesizing polymers with controlled molecular weights and narrow molecular weight

distributions. The following is a representative protocol for the RAFT polymerization of vinyl
pivalate, adapted from established procedures for vinyl esters.[6][7][8]

Materials:

Vinyl pivalate (inhibitor removed prior to use)

RAFT agent (e.g., a suitable xanthate or dithiocarbamate)

Initiator (e.g., 2,2'-Azobis(2-methylpropionitrile), AIBN)

Anhydrous solvent (e.g., toluene or 1,4-dioxane)

Schlenk flask or ampule

Magnetic stirrer

Oil bath

Vacuum line
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Inert gas (Nitrogen or Argon)

Procedure:

Inhibitor Removal: Pass vinyl pivalate through a column of basic alumina to remove the

hydroquinone inhibitor.

Reaction Setup: In a Schlenk flask or ampule, combine the purified vinyl pivalate, the

chosen RAFT agent, and the initiator (AIBN) in the desired molar ratios. A typical ratio of

[Monomer]:[RAFT Agent]:[Initiator] would be in the range of 100:1:0.1 to 500:1:0.2,

depending on the target molecular weight.

Solvent Addition: Add the anhydrous solvent to the flask to achieve the desired monomer

concentration.

Degassing: Subject the reaction mixture to at least three freeze-pump-thaw cycles to remove

dissolved oxygen, which can terminate the polymerization.

Polymerization: After the final thaw, backfill the flask with an inert gas and place it in a

preheated oil bath at a temperature suitable for the initiator (typically 60-80 °C for AIBN). Stir

the reaction mixture for the desired duration (e.g., 4-24 hours). The reaction time will

influence the final monomer conversion and polymer molecular weight.

Termination: To quench the polymerization, remove the flask from the oil bath and cool it in

an ice bath. Exposing the reaction mixture to air will also terminate the radical

polymerization.

Polymer Isolation: Precipitate the polymer by slowly adding the reaction mixture to a large

excess of a non-solvent, such as cold methanol, while stirring.

Purification and Drying: Collect the precipitated polymer by filtration and wash with fresh

non-solvent. Dry the polymer under vacuum until a constant weight is achieved.

Characterization: The molecular weight (Mn) and polydispersity index (PDI or Đ) of the

resulting poly(vinyl pivalate) can be determined by Gel Permeation Chromatography (GPC).

The chemical structure and monomer conversion can be analyzed by Nuclear Magnetic

Resonance (NMR) spectroscopy.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the RAFT polymerization of vinyl pivalate.

Preparation Reaction Purification & Analysis
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Reagent Mixing
(Monomer, RAFT Agent, Initiator) Solvent Addition Degassing

(Freeze-Pump-Thaw)
Polymerization
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Termination

(Cooling & Air Exposure)
Precipitation

(in Non-solvent) Filtration & Drying Characterization
(GPC, NMR)

Click to download full resolution via product page

Caption: Experimental workflow for the RAFT polymerization of vinyl pivalate.

Reaction Mechanism: RAFT Polymerization
The RAFT process is a controlled radical polymerization that allows for the synthesis of

polymers with predetermined molecular weights and narrow molecular weight distributions. The

general mechanism is depicted below.

Initiation
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Caption: Generalized mechanism of RAFT polymerization.

Applications in Research and Drug Development
Vinyl pivalate is primarily used as a monomer for the synthesis of poly(vinyl pivalate) (PVPi).

[3] PVPi is a precursor to syndiotactic poly(vinyl alcohol) (PVA), a polymer with applications in

various fields due to its unique properties.[3][9]

Polymer Synthesis: The controlled polymerization of vinyl pivalate allows for the creation of

well-defined polymers with specific molecular architectures. These polymers are valuable in

materials science research.[6][7]

Drug Delivery: Poly(vinyl alcohol), derived from poly(vinyl pivalate), is a biocompatible and

water-soluble polymer that has been extensively investigated for use in drug delivery

systems, including hydrogels and nanoparticles.[2]

Coatings and Adhesives: Copolymers of vinyl pivalate are used in the formulation of

coatings and adhesives to enhance properties such as flexibility and water resistance.[1]

Safety and Handling
Vinyl pivalate is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area, away from ignition sources. It is harmful if inhaled and may cause

respiratory irritation.[10] Suspected of causing cancer.[10] It is essential to wear personal

protective equipment, including safety glasses, gloves, and a lab coat, when handling this

chemical. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided

by the supplier.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

